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Compound of Interest

Compound Name: Br-PEG4-OH

Cat. No.: B1667892

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of Br-PEG4-OH.

This document provides crucial safety and logistical information for the handling of Br-PEG4-
OH (1-Bromo-2-[2-(2-hydroxyethoxy)ethoxy]ethane), a common PEG-based linker used in the
synthesis of PROTACs and other drug development applications. Adherence to these
guidelines is essential to ensure personal safety and minimize environmental impact.

Immediate Safety and Hazard Information

Br-PEG4-OH is a chemical that may cause irritation to the eyes, skin, and mucous
membranes. While not classified as acutely hazardous, direct contact and inhalation should be
avoided. In case of fire, it may release irritating gases.

Emergency Contact Information:
 In case of emergency, immediately call your institution's emergency response number.
e For chemical spills, follow your institution's established spill response protocol.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Br-PEG4-OH in various laboratory settings.
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Activity

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving and

Safety glasses

Standard lab

Not generally

o _ Nitrile gloves _

Storage with side shields coat required
Weighing and ] Nitrile gloves Recommended if
_ ) Chemical splash ) Standard lab )
Aliquoting (consider double- not performed in

(Solid/Liquid)

goggles

gloving)

coat

a fume hood

Solution

Chemical splash

Standard lab

Work in a well-

ventilated area or

Preparation and Nitrile gloves )
goggles coat chemical fume
Transfers
hood
Chemical- ]
] Required;
) ) resistant gloves )

Handling Large Chemical splash Chemical- conduct all

Quantities (>100
mL)

goggles and face
shield

(e.g., neoprene

or butyl rubber)

resistant apron

over a lab coat

operations in a

chemical fume

over nitrile
hood
gloves
Respirator with
organic vapor
Chemical splash Heavy-duty, Chemical- cartridge may be
Spill Cleanup goggles and face  chemical- resistant apron necessary

shield

resistant gloves

over a lab coat

depending on
spill size and

location

Waste Disposal

Chemical splash

goggles

Nitrile gloves

Standard lab

coat

Work in a well-
ventilated area or
chemical fume
hood

Operational and Disposal Plans

A systematic approach to handling Br-PEG4-OH from receipt to disposal is critical for safety

and experimental reproducibility.
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Experimental Protocol: Step-by-Step Handling
Procedures

1.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number (85141-94-
2), and any hazard warnings.

Wear safety glasses and nitrile gloves during inspection.

. Storage:

Store Br-PEG4-OH in a tightly sealed, original container.

Recommended storage is in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.

For long-term storage (months to years), a temperature of -20°C is recommended. For short-
term storage (days to weeks), 0-4°C is suitable.

. Preparation for Use (Weighing and Dissolving):

All weighing and solution preparation should be conducted in a chemical fume hood to avoid
inhalation of any potential vapors.

Wear chemical splash goggles, a lab coat, and nitrile gloves.

Use a dedicated, clean spatula for weighing the desired amount of Br-PEG4-OH.

To prepare a stock solution, slowly add the Br-PEG4-OH to the chosen solvent (e.g., DMSO)
while stirring to ensure complete dissolution.

. Use in Experiments:

When transferring solutions of Br-PEG4-OH, use appropriate volumetric glassware to ensure
accuracy.

Avoid creating aerosols or splashes.

Ensure all reaction vessels are properly labeled.

Disposal Plan: A Step-by-Step Guide

1.

Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Halogenated Organic Waste: All waste containing Br-PEG4-OH, including contaminated

consumables (e.g., pipette tips, gloves), must be collected in a designated, properly labeled

"Halogenated Organic Waste" container.[1] Do not mix with non-halogenated waste.

e Agueous Waste: Aqueous solutions containing Br-PEG4-OH should also be collected as
halogenated waste. Do not dispose of down the drain.

» Solid Waste: Contaminated solid waste such as gloves, paper towels, and weighing paper

should be placed in a sealed bag and then into the solid halogenated waste container.

2. Waste Container Management:

e Use a chemically compatible container with a secure, tight-fitting lid.

e The container must be clearly labeled with "Hazardous Waste," "Halogenated Organic
Compounds,"” and a list of all contents, including Br-PEG4-OH.

» Keep the waste container closed at all times except when adding waste.

» Store the waste container in a designated satellite accumulation area within the laboratory.

3. Final Disposal:

o Arrange for the disposal of the halogenated waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
o Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen.

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.

Skin Contact:

» Immediately flush the affected area with copious amounts of water for at least 15 minutes.

» Remove any contaminated clothing.
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e Ifirritation persists, seek medical attention.

Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

e Remove contact lenses if present and easy to do.
o Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Spill Response:

o Small Spills (in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand,
or earth). Place the absorbent material into a sealed container for disposal as halogenated
waste. Clean the spill area with a suitable solvent, and then wash with soap and water.

o Large Spills (outside a fume hood): Evacuate the area and prevent entry. Contact your
institution's emergency response team immediately.

Visual Workflow for Handling Br-PEG4-OH

The following diagram illustrates the key steps in the safe handling and disposal of Br-PEG4-
OH.
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Caption: Workflow for handling Br-PEG4-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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